Cas no 877133-27-2 (5-cyclopropyl-1-methyl-1H-1,2,4-triazole-3-carbaldehyde)

• Product Name: 5-cyclopropyl-1-methyl-1H-1,2,4-triazole-3-carbaldehyde
• CAS No: 877133-27-2
• MF: C₇H₉N₃O
• MW: 151.165860891342
• MDL: MFCD30828901
• CID: 1909525
• PubChem ID: 58764016
• Update Time: 2025-09-24

5-cyclopropyl-1-methyl-1H-1,2,4-triazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxaldehyde, 5-cyclopropyl-1-methyl-
• 5-cyclopropyl-1-methyl-1H-1,2,4-triazole-3-carbaldehyde
• 5-Cyclopropyl-1-methyl-1H-[1,2,4]triazole-3-carboxaldehyde
• SCHEMBL4477330
• Z2867464170
• CS-0083851
• AKOS037651148
• 5-cyclopropyl-1-methyl-1,2,4-triazole-3-carbaldehyde
• 5-Cyclopropyl-1-methyl-1H-[1,2,4]triazole-3-carbaldehyde
• CS-15998
• EN300-24482281
• 877133-27-2
• F52424
• AYZDKBIHKNQMGT-UHFFFAOYSA-N
• CKB13327
• MFCD30828901

• MDL： MFCD30828901
• Inchi： 1S/C7H9N3O/c1-10-7(5-2-3-5)8-6(4-11)9-10/h4-5H,2-3H2,1H3
• InChI Key： AYZDKBIHKNQMGT-UHFFFAOYSA-N
• SMILES： O=CC1=NN(C)C(C2CC2)=N1

Computed Properties

• Exact Mass: 151.074561919g/mol
• Monoisotopic Mass: 151.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.8Ų